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Compound of Interest

Compound Name: Terpinyl acetate

Cat. No.: B147470 Get Quote

An In-depth Technical Guide to Terpinyl Acetate

Overview
Terpinyl acetate is a naturally occurring monoterpene ester that is a prominent constituent of

various essential oils, including those from pine, cardamom, and cajeput.[1][2][3] It exists as a

mixture of isomers, with α-terpinyl acetate being the most common.[4] Characterized by its

pleasant sweet, floral, and herbaceous aroma reminiscent of lavender and bergamot, it is

widely utilized in the fragrance, flavor, and cosmetic industries.[1][4][5] Beyond its aromatic

properties, terpinyl acetate has garnered significant interest from the scientific community for

its potential pharmacological activities, including antimicrobial, antifungal, and antiviral effects.

[1][6][7] This guide provides a comprehensive technical overview of terpinyl acetate, focusing

on its chemical properties, synthesis, experimental protocols, and applications relevant to

researchers and drug development professionals.

Chemical and Physical Properties
Terpinyl acetate is a colorless to pale yellow liquid with well-defined physicochemical

properties.[1][4] It is soluble in organic solvents such as ethanol and ether but has limited

solubility in water and glycerol.[1][4][8] Key properties are summarized in the table below.
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Property Value References

CAS Number 80-26-2 [8][9][10]

Molecular Formula C₁₂H₂₀O₂ [6][8][9][10]

Molecular Weight 196.29 g/mol [6][8][9]

Appearance
Colorless to slightly yellow

liquid
[2][4]

Odor
Floral, herbaceous, lavender,

bergamot
[2][4][6]

Density 0.953 g/mL at 25 °C [6]

Boiling Point 220 °C [6]

Refractive Index n20/D 1.465 [6]

Flash Point 100.00 °C [3]

FEMA Number 3047 [6]

Synthesis of Terpinyl Acetate
Terpinyl acetate is typically synthesized via the esterification of terpineol with acetic anhydride.

[2][3] Alternatively, it can be produced in a one-pot reaction from α-pinene.[11] Various catalytic

systems have been developed to improve reaction efficiency, yield, and selectivity. These

include mineral acids (H₂SO₄), heterogeneous catalysts like zeolites, and composite systems

such as SnCl₄·5H₂O with phosphoric acid.[3][11][12] The choice of catalyst influences reaction

conditions and the final product profile.

Experimental Protocols
Synthesis via Esterification of Terpineol
This protocol is based on a method utilizing a SnCl₄·5H₂O and phosphoric acid composite

catalyst system, which offers high catalytic activity and selectivity.[12]

Materials:
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Terpineol (0.757 mol, 116.6g)

Acetic anhydride (0.817 mol, 83.29g)

Phosphoric acid (0.70g)

Stannic chloride pentahydrate (SnCl₄·5H₂O) (0.3997g)

Sodium carbonate (Na₂CO₃) solution

10% Sodium hydroxide (NaOH) solution

Saturated saline solution

500mL three-necked flask, stirrer, thermometer, condenser

Procedure:

Charge the three-necked flask with 116.6g of terpineol and 83.29g of acetic anhydride.

Under stirring, add 0.70g of phosphoric acid, followed by 0.3997g of SnCl₄·5H₂O.

Continue stirring at room temperature until the SnCl₄·5H₂O is completely dissolved.[12]

Gradually increase the temperature of the reaction mixture to 35-40°C.

Maintain the reaction at this temperature for 6-8 hours, monitoring progress via Gas

Chromatography (GC).[12]

After the reaction is complete, cool the mixture to room temperature.

Neutralize the catalysts by adding Na₂CO₃ solution.

Perform a simple distillation to remove the majority of the unreacted acetic acid.

Wash the remaining organic phase with a 10% NaOH solution and then with a saturated

saline solution until neutral.[12]

Purify the final product by fractionation (distillation) to obtain high-purity terpinyl acetate.[12]
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Reaction Setup

Esterification

Workup & Purification

1. Charge Reactor:
- Terpineol

- Acetic Anhydride

2. Add Catalysts:
- Phosphoric Acid

- SnCl4·5H2O

Stir

3. Heat to 35-40°C

4. React for 6-8h
(Monitor by GC)

5. Cool to RT

6. Neutralize (Na2CO3)

7. Distill Acetic Acid

8. Wash (NaOH, Saline)

9. Fractionation

Pure Terpinyl Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of terpinyl acetate.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard method for identifying and quantifying the components in essential oils

and reaction mixtures containing terpinyl acetate.[13][14]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column (e.g., DB-5ms or equivalent).

Helium as carrier gas.

Procedure:

Sample Preparation: Dilute the essential oil or reaction sample in a suitable solvent (e.g.,

dichloromethane or hexane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC inlet.

Separation: Program the GC oven with a temperature ramp to separate the components

based on their boiling points and column affinity. A typical program might be: hold at 60°C for

2 minutes, ramp at 5°C/min to 120°C, then ramp at 10°C/min to 220°C, and hold for 10

minutes.[12]

Detection and Identification: As components elute from the column, they are ionized and

fragmented in the mass spectrometer. The resulting mass spectra are compared against a

spectral library (e.g., NIST) for compound identification.[10][14]

Quantification: The relative percentage of each component is determined by integrating the

peak areas in the total ion chromatogram.

Biological and Pharmacological Activities
Recent research has highlighted the potential of terpinyl acetate in drug development due to

its diverse biological activities.
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Antimicrobial and Antifungal Activity
Terpinyl acetate has demonstrated notable antimicrobial and antifungal properties.[1] Studies

have shown its efficacy against various fungi and dermatophytes, suggesting its potential for

developing treatments for mycoses.[7][13] Its activity against bacteria is generally lower.[7][13]

This selective bioactivity makes it an interesting candidate for targeted antimicrobial therapies.

Antiviral Potential
Research has explored the antiviral properties of essential oils containing α-terpinyl acetate.

One study highlighted its potential role in combating SARS-CoV-2 through various biochemical

mechanisms, suggesting its utility in developing new therapeutic formulations.[6]

Other Activities
Phytotoxicity: Terpinyl acetate exhibits phytotoxic effects, inhibiting seed germination and

radicle growth in certain plant species like Poa pratensis.[7][13]

Enzyme Interaction: It may act as a competitive substrate for human cytochrome P450 2B6

(CYP2B6), a key enzyme in drug metabolism.[4] This interaction is a critical consideration in

drug development for predicting potential drug-drug interactions.

Potential Therapeutic Applications

Mechanisms & Interactions

Terpinyl Acetate

Antifungal Agent
(e.g., for Mycoses)

Antiviral Formulations
(e.g., against SARS-CoV-2)

Agrochemical
(Phytotoxic Effects)

Microbial Membrane
Disruption

CYP450 2B6
Interaction

Likely Mechanism
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Caption: Biological activities and applications of terpinyl acetate.

Applications
The unique properties of terpinyl acetate lend it to a wide range of applications in various

industries.

Fragrance and Cosmetics: It is a key ingredient in perfumes, colognes, soaps, lotions, and

other personal care products, valued for its stable and lasting floral-fruity scent.[4][5][15]

Food and Beverage: As a FEMA-approved flavoring agent, it is used to impart fruity and

herbal notes to beverages, baked goods, and desserts.[4][6][15]

Aromatherapy: Its pleasant aroma is utilized in diffusers and essential oil blends to create an

uplifting and calming atmosphere.[5][15]

Pharmaceutical Research: Its antimicrobial, antiviral, and specific enzyme-inhibiting

properties make it a subject of interest for the development of new therapeutic agents.[6][7]

[16]

Industrial & Other: It also finds use as a termiticidal agent and as a fragrance in cleaning

products and air fresheners.[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 80-26-2: (±)-α-Terpinyl acetate | CymitQuimica [cymitquimica.com]

2. Terpinyl Acetate [essentialoil.in]

3. terpineol acetate, 8007-35-0 [thegoodscentscompany.com]

4. foreverest.net [foreverest.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147470?utm_src=pdf-body-img
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://foreverest.net/products/turpentine-derivatives/alpha-terpinyl-acetate.html
https://www.chemicalbull.com/products/terpinyl-acetate
https://consolidated-chemical.com/product/terpinyl-acetate-floral-herbal-citrus-aroma-compound/
https://foreverest.net/products/turpentine-derivatives/alpha-terpinyl-acetate.html
https://www.sigmaaldrich.com/US/en/product/sial/w304799
https://consolidated-chemical.com/product/terpinyl-acetate-floral-herbal-citrus-aroma-compound/
https://www.chemicalbull.com/products/terpinyl-acetate
https://consolidated-chemical.com/product/terpinyl-acetate-floral-herbal-citrus-aroma-compound/
https://www.sigmaaldrich.com/US/en/product/sial/w304799
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922985/
https://www.researchgate.net/publication/349433772_a-Terpinyl_Acetate_Occurrence_in_Essential_Oils_Bearing_Thymus_pulegioides_Phytotoxicity_and_Antimicrobial_Effects
https://foreverest.net/products/turpentine-derivatives/alpha-terpinyl-acetate.html
https://consolidated-chemical.com/product/terpinyl-acetate-floral-herbal-citrus-aroma-compound/
https://www.benchchem.com/product/b147470?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/80-26-2/
https://www.essentialoil.in/terpinyl-acetate.html
https://www.thegoodscentscompany.com/data/rw1375491.html
https://foreverest.net/products/turpentine-derivatives/alpha-terpinyl-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Terpinyl Acetate | Global Supplier Of Chemicals [chemicalbull.com]

6. a-Terpinyl acetate FG 80-26-2 [sigmaaldrich.com]

7. α-Terpinyl Acetate: Occurrence in Essential Oils Bearing Thymus pulegioides,
Phytotoxicity, and Antimicrobial Effects - PMC [pmc.ncbi.nlm.nih.gov]

8. Terpinyl acetate | 80-26-2 [chemicalbook.com]

9. scbt.com [scbt.com]

10. α-Terpinyl acetate [webbook.nist.gov]

11. Heterogeneous Zeolite-Based Catalyst for Esterification of α-Pinene to α-Terpinyl Acetate
– Oriental Journal of Chemistry [orientjchem.org]

12. CN101503354A - Method for preparing terpinyl acetate - Google Patents
[patents.google.com]

13. α-Terpinyl Acetate: Occurrence in Essential Oils Bearing Thymus pulegioides,
Phytotoxicity, and Antimicrobial Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

14. α-Terpinyl acetate [webbook.nist.gov]

15. consolidated-chemical.com [consolidated-chemical.com]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [terpinyl acetate CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147470#terpinyl-acetate-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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